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Compound of Interest

Compound Name: Copper-65

Cat. No.: B577637

This guide provides an objective comparison of methodologies and performance data from
inter-laboratory studies on the measurement of 65Cu/63Cu isotope ratios. It is intended for
researchers, scientists, and professionals in drug development who require accurate and
precise copper isotopic analysis. The data presented is compiled from peer-reviewed studies
and international proficiency tests, offering a comprehensive overview of the current state of
copper isotope metrology.

Experimental Methodologies

The accurate determination of 65Cu/63Cu ratios is predominantly accomplished using Multi-
Collector Inductively Coupled Plasma Mass Spectrometry (MC-ICP-MS).[1][2] This technique
offers high precision and efficiency for isotopic analysis.[1] However, the accuracy of MC-ICP-
MS is susceptible to instrumental mass bias, which necessitates rigorous correction protocols.

[3]14]

A critical preparatory step for many sample types is the chemical purification of copper from the
sample matrix.[1] This is typically achieved through ion exchange chromatography to avoid
isobaric interferences and matrix effects that can compromise the accuracy of the
measurements. For certain copper-rich minerals with simple matrices, direct analysis without
column chromatography has been shown to yield accurate results.[3][4]

Two primary mass bias correction models are employed by various laboratories:
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o Standard-Sample Bracketing (SSB): This method involves alternating measurements of a
standard with a known isotopic composition and the unknown sample.

o Combined Standard-Sample Bracketing with Internal Normalization (C-SSBIN): This
approach combines SSB with the addition of an internal standard (e.g., Ga or Ni) to monitor
and correct for instrumental drift during the analysis.

Recent advancements include the use of collision/reaction cells in MC-ICP-MS to eliminate
specific isobaric interferences, such as 40Ar23Na+ on 63Cu+, which is particularly beneficial
for samples with high sodium content like biological tissues.

Inter-Laboratory Comparison Data

The following tables summarize the results from a pilot study (CCQM-P213) involving six
National Metrology Institutes (NMIs) and one designated institute, and a study by Yuan et al.
(2017) that compared three laboratories for the characterization of new copper isotope
standard solutions.

Table 1: Participating Laboratories and Instrumentation in the CCQM-P213 Pilot Study

Participant Laboratory Country Instrument Model
LNE France Thermo Scientific Neptune
NIM China Nu Instruments Nu Plasma HR

Thermo Scientific Neptune

NIST USA Plus

NRC Canada Nu Instruments Nu Plasma Il
PTB/BAM Germany Thermo Scientific Neptune
KRISS Rep. of Korea Thermo Scientific Neptune
NMIJ Japan Nu Instruments Nu Plasma HR

Table 2: Summary of MC-ICP-MS Operating Conditions in the CCQM-P213 Pilot Study
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Table 3: Inter-Laboratory Results for 865Cu of High Purity Copper Solutions (CCQM-P213)
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Refere
PTB/B
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A 0.046 0.050 0.048 0.042 0.040 0.040 0.042 0.005
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Table 4: Inter-Laboratory Comparison for the Characterization of NWU-Cu-A and NWU-Cu-B
Standard Solutions (Yuan et al., 2017)
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065Cu NWU-Cu-A 065Cu NWU-Cu-B

Laboratory Instrument Model

(%0) (%0)

+0.91 + 0.03 (2s, -0.05 £ 0.03 (2s,
NwWU Nu Plasma

n=42) n=49)

+0.92 + 0.04 (2s, -0.04 £ 0.04 (2s,
CUGB Neptune Plus

n=20) n=20)

+0.90 + 0.05 (2s, -0.06 + 0.05 (2s,
USTC Neptune Plus

n=20) n=20)

All values are relative
to NIST SRM 976.

The results from both studies demonstrate a high level of agreement between the participating
laboratories, showcasing the maturity and reliability of MC-ICP-MS for 65Cu/63Cu ratio
measurements.

Visualized Experimental Workflow and Logical
Relationships

The following diagrams illustrate the typical experimental workflow for copper isotope analysis
and the logical relationship in applying mass bias correction.
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Caption: General experimental workflow for 65Cu/63Cu ratio analysis.
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Caption: Logical relationship of mass bias correction methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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